Cas no 104569-84-8 (Benzene, 1-isothiocyanato-4-[2-(trans-4-pentylcyclohexyl)ethyl]-)

• Product Name: Benzene, 1-isothiocyanato-4-[2-(trans-4-pentylcyclohexyl)ethyl]-
• CAS No: 104569-84-8
• MF: C₂₀H₂₉NS
• MW: 315.515964269638
• CID: 1143861
• PubChem ID: 22152665
• Update Time: 2025-04-20

Benzene, 1-isothiocyanato-4-[2-(trans-4-pentylcyclohexyl)ethyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-isothiocyanato-4-[2-(trans-4-pentylcyclohexyl)ethyl]-
• 1-isothiocyanato-4-[2-(4-pentylcyclohexyl)ethyl]benzene
• SCHEMBL10347849
• SCHEMBL10347847
• 104569-84-8
• DTXSID50622993

• Inchi： 1S/C20H29NS/c1-2-3-4-5-17-6-8-18(9-7-17)10-11-19-12-14-20(15-13-19)21-16-22/h12-15,17-18H,2-11H2,1H3
• InChI Key： SCRCEXPGZBAPJG-UHFFFAOYSA-N
• SMILES： S=C=NC1C=CC(=CC=1)CCC1CCC(CCCCC)CC1

Computed Properties

• Exact Mass: 315.20207110g/mol
• Monoisotopic Mass: 315.20207110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.3
• Topological Polar Surface Area: 44.4Ų